4-isothiocyanato-N-(3-methoxypyrazin-2-yl)benzenesulfonamide

• IUPAC Name: 4-isothiocyanato-N-(3-methoxypyrazin-2-yl)benzenesulfonamide
• InChI: InChI=1S/C12H10N4O3S2/c1-19-12-11(13-6-7-14-12)16-21(17,18)10-4-2-9(3-5-10)15-8-20/h2-7H,1H3,(H,13,16)
• InChI Key: MWDUVPKYEZTTAE-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=CN=C1NS(=O)(=O)C2=CC=C(C=C2)N=C=S
• Molecular Formula: C12H10N4O3S2
• Molecular Weight: 322.4 g/mol

Description

4-Isothiocyanato-N-(3-methoxypyrazin-2-yl)benzenesulfonamide is a chemical compound with the molecular formula C12H10N4O3S2. It is also known by other synonyms such as BB_SC-3384 and ZINC06645483.

Physical And Chemical Properties Analysis

The physical and chemical properties of 4-isothiocyanato-N-(3-methoxypyrazin-2-yl)benzenesulfonamide include a density of 1.5±0.1 g/cm3, a boiling point of 509.3±60.0 °C at 760 mmHg, and a flash point of 261.8±32.9 °C. It has 7 H bond acceptors, 1 H bond donor, and 5 freely rotating bonds.

Scientific Research Applications

Photodynamic Therapy Applications

Research by Pişkin, Canpolat, and Öztürk (2020) describes the synthesis and characterization of new zinc phthalocyanine compounds substituted with benzenesulfonamide derivative groups. These compounds exhibit excellent fluorescence properties, high singlet oxygen quantum yields, and appropriate photodegradation quantum yields, indicating their potential as Type II photosensitizers in photodynamic therapy for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial Activity

Zani, Incerti, Ferretti, and Vicini (2009) explored novel hybrid molecules between benzenesulfonamides and active antimicrobial 2-amino-benzo[d]isothiazol-3-ones. These compounds exhibit moderate antibacterial properties against gram-positive bacteria and have synergistic inhibitory activity when tested in combination with other agents against specific bacteria strains, showcasing the versatility of benzenesulfonamide derivatives in developing new antimicrobial agents (Zani et al., 2009).

Cancer Research

Gul, Tuğrak, Sakagami, Taslimi, Gulcin, and Supuran (2016) synthesized a series of benzenesulfonamides that showed interesting cytotoxic activities, potentially crucial for further anti-tumor activity studies. Some of these sulfonamides strongly inhibited human cytosolic isoforms, indicating their significance in cancer research (Gul et al., 2016).

Enzyme Inhibition Studies

Casini, Scozzafava, Mincione, Menabuoni, and Supuran (2002) discussed the synthesis of water-soluble sulfonamides incorporating a 4-sulfamoylphenylmethylthiourea scaffold. These new thioureas showed strong affinities towards carbonic anhydrase isozymes and displayed effective intraocular pressure lowering in normotensive rabbits, highlighting their potential in treating conditions like glaucoma (Casini et al., 2002).